Cas no 53778-26-0 (1H-Pyrrole-2-carboxylicacid, 3,5-diphenyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 3,5-diphenyl-, ethyl ester
• CAS No: 53778-26-0
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 380443
• PubChem ID: 291770
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 3,5-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 3,5-diphenyl-, ethyl ester
• ethyl 3,5-diphenyl-1H-pyrrole-2-carboxylate
• 3,5-diphenyl pyrrole-2-carboxylate d'ethyle
• 3,5-diphenyl-1H-pyrrole-2-carboxylic acid ethyl ester
• 3,5-diphenyl-pyrrole-2-carboxylic acid ethyl ester
• ethyl 3,5-diphenyl-2-pyrrolecarboxylate
• Ethyl 3,5-diphenylpyrrole-2-carboxylate
• NSC157299
• SCHEMBL3344995
• NSC-157299
• DTXSID10303195
• 53778-26-0
• OPRCJRJTAKMETH-UHFFFAOYSA-N
• Ethyl-3,5-diphenyl-pyrrole-2-carboxylate

• Inchi： 1S/C19H17NO2/c1-2-22-19(21)18-16(14-9-5-3-6-10-14)13-17(20-18)15-11-7-4-8-12-15/h3-13,20H,2H2,1H3
• InChI Key： OPRCJRJTAKMETH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 291.12600
• Monoisotopic Mass: 291.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 509.5°C at 760 mmHg
• Flash Point: 262°C
• Refractive Index: 1.598
• PSA: 42.09000
• LogP: 4.52540